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This technical guide provides a comprehensive overview of the Audio-Magnetotelluric (AMT)
method, a passive electromagnetic geophysical technique used to infer the subsurface
electrical resistivity structure. The guide covers the fundamental theory, data acquisition
protocols, processing methodologies, and interpretation of AMT data, with a focus on
applications relevant to researchers and scientists.

Core Principles of the Audio-Magnetotelluric Method

The Audio-Magnetotelluric (AMT) method is a higher-frequency adaptation of the
Magnetotelluric (MT) method. It utilizes naturally occurring electromagnetic (EM) waves as a
source to probe the Earth's subsurface. These natural EM signals are generated by worldwide
thunderstorm activity (lightning discharges) in the audio frequency range (typically 1 Hz to 20
kHz) and by the interaction of the solar wind with the Earth's magnetosphere at lower
frequencies.

As these EM waves propagate from the atmosphere and diffuse into the Earth, they induce a
secondary telluric current within the subsurface. The magnitude and phase of these telluric
currents are influenced by the electrical resistivity of the rocks and minerals they travel through.
By simultaneously measuring the orthogonal components of the electric field (E) and the
magnetic field (H) at the Earth's surface, the impedance (Z) of the subsurface can be
determined.
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The fundamental relationship in magnetotellurics is given by:
E=2Z*H

where E is the electric field, H is the magnetic field, and Z is the impedance tensor. The
impedance is a complex quantity that contains information about the magnitude and phase
difference between the electric and magnetic fields.

From the impedance, the apparent resistivity (pa) and phase (@) can be calculated. The
apparent resistivity is a frequency-dependent value that represents a weighted average of the
true resistivities of the subsurface materials at a given depth. The phase is the phase shift
between the electric and magnetic fields and is sensitive to changes in resistivity with depth.

The depth of investigation in an AMT survey is inversely proportional to the frequency of the
EM waves — higher frequencies provide information about the shallow subsurface, while lower
frequencies penetrate deeper into the Earth. This relationship is governed by the concept of
"skin depth,"” which is the depth at which the amplitude of the EM wave is attenuated to 1/e
(approximately 37%) of its surface value.

Data Presentation: Quantitative Resistivity Data

The electrical resistivity of rocks and minerals is a critical parameter in the interpretation of AMT
data. The following tables summarize typical resistivity values for a range of common
geological materials. These values can be used for preliminary interpretation and for
constraining inversion models.
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Material

Resistivity (Q-m)

Igneous and Metamorphic Rocks

Granite

100 - 1,000,000

Basalt (unweathered)

100 - 10,000

Gabbro 1,000 - 1,000,000
Schist 20 - 1,000
Gneiss 100 - 10,000
Quartzite 1,000 - 1,000,000
Slate 10 - 1,000
Sedimentary Rocks

Sandstone 1-10,000

Shale 1-100
Limestone 50 - 10,000
Dolomite 100 - 20,000
Conglomerate 100 - 10,000
Ores and Minerals

Pyrite 0.001-1
Chalcopyrite 0.001-1

Galena 0.0001-0.1
Sphalerite 100 - 1,000,000
Graphite 0.0001-0.1
Hematite 1-1,000,000
Magnetite 0.01-100

Other Materials

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Clay 1-100
Alluvium/Gravel (dry) 100 - 1,000
Alluvium/Gravel (saturated) 10 - 100
Groundwater (fresh) 10 - 100
Groundwater (saline) 0.1-10

Table 1: Typical Electrical Resistivity of Rocks and Minerals.

Survey Parameter

Typical Value/Range

Considerations

Higher frequencies for shallow

Frequency Range 10 kHz - 1 Hz targets, lower frequencies for
deeper targets.
Depends on the desired lateral
Station Spacing 50 m-500 m resolution and the scale of the

target.

Recording Time

30 minutes - 2 hours per

station

Longer recording times are
needed in areas with low
signal strength or high cultural

noise.

Electric Dipole Length

25m-100m

Shorter dipoles for higher
resolution of near-surface

features.

Remote Reference Distance

>5km

Should be located in a low-
noise environment to
effectively cancel out cultural

noise.

Table 2: Typical Audio-Magnetotelluric (AMT) Survey Parameters.

Experimental Protocols
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A successful AMT survey requires careful planning and execution. The following sections

outline the detailed methodologies for key experiments.

Survey Design

Define the Exploration Target: Clearly define the geological question to be answered. This
will dictate the required depth of investigation and the necessary resolution.

Determine the Required Frequency Range: Based on the target depth, select the appropriate
frequency range for data acquisition.

Plan the Survey Layout: Design the survey lines and station locations to adequately cover
the area of interest. The station spacing should be fine enough to resolve the target features.
For 2D surveys, lines should be oriented perpendicular to the expected geological strike.

Remote Reference Site Selection: Identify a suitable location for the remote reference
station. This site should be far from sources of cultural electromagnetic noise (e.g., power
lines, pipelines, buildings) to ensure high-quality data.

Field Data Acquisition

Site Preparation: At each measurement station, clear a small area for the equipment. Ensure
the ground is suitable for burying the magnetic field sensors and inserting the electric field
electrodes.

Equipment Layout:
o Place the data acquisition unit at the center of the station.

o Lay out two orthogonal electric dipoles (typically North-South and East-West). Each dipole
consists of two non-polarizing electrodes inserted into the ground at a set distance (e.qg.,
50 meters).

o Bury the three orthogonal induction coil magnetometers (Hx, Hy, and Hz) in shallow pits to
shield them from wind and temperature variations. Ensure they are level and oriented
correctly (North-South, East-West, and vertical).

Electrode Installation:
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o Dig small holes for the electrodes.

o To improve the electrical contact with the ground, create a mud slurry using bentonite or
saltwater in the holes before inserting the electrodes. This is especially important in
resistive ground.

o Cable Connections: Connect the electrodes and magnetometers to the data acquisition unit.

o System Checks: Power on the system and perform initial checks to ensure all sensors are
functioning correctly and recording data. Check for any obvious sources of noise.

o Data Recording: Initiate the data recording. The recording time will depend on the signal
strength and the desired data quality. Monitor the data in real-time if possible.

o Remote Reference Station: Set up the remote reference station in a similar manner,
recording at least the two horizontal magnetic field components (Hx and Hy) simultaneously
with the local station.

Mandatory Visualizations
Audio-Magnetotelluric (AMT) Workflow
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Caption: A flowchart illustrating the major stages of an Audio-Magnetotelluric (AMT) survey.
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Caption: A schematic of a typical 5-component AMT data acquisition station with a remote
reference.

AMT Data Processing Workflow
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Caption: A detailed workflow for processing raw AMT time-series data to obtain apparent

resistivity.

Data Processing and Inversion

Data Processing

Raw AMT data consists of time series of the electric and magnetic field components. These

time series are processed to obtain the frequency-dependent impedance tensor, from which
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the apparent resistivity and phase are calculated. The main steps in data processing are:

e Fourier Transformation: The time series data are transformed into the frequency domain
using the Fast Fourier Transform (FFT) algorithm.

o Cross-Power Spectra Calculation: The cross-power spectra between the electric and
magnetic field components are calculated.

o Robust Estimation: Robust statistical methods are employed to estimate the impedance
tensor. These methods are designed to minimize the influence of noise and outliers in the
data. The use of a remote reference station is crucial in this step to remove correlated noise
between the local and remote magnetic fields.

o Calculation of Apparent Resistivity and Phase: The apparent resistivity and phase are
calculated from the elements of the impedance tensor

 To cite this document: BenchChem. [In-Depth Technical Guide to Audio-Magnetotelluric
(AMT) Theory and Background]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051145#audio-magnetotelluric-theory-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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